Cas no 479621-24-4 (1,2,3-Cyclopentanetrimethanol,4-amino-,(1R,2S,3R,4S)-rel-(9CI))

• Product Name: 1,2,3-Cyclopentanetrimethanol,4-amino-,(1R,2S,3R,4S)-rel-(9CI)
• CAS No: 479621-24-4
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 855323
• Update Time: 2023-03-27

1,2,3-Cyclopentanetrimethanol,4-amino-,(1R,2S,3R,4S)-rel-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Cyclopentanetrimethanol, 4-amino-, (1R,2S,3R,4S)-rel-
• 1,2,3-Cyclopentanetrimethanol,4-amino-,(1R,2S,3R,4S)-rel-(9CI)

• Inchi： 1S/C8H17NO3/c9-8-1-5(2-10)6(3-11)7(8)4-12/h5-8,10-12H,1-4,9H2/t5-,6-,7+,8-/m0/s1
• InChI Key： PPSXYPXMVOFDQA-HSNKUXOKSA-N
• SMILES： [C@@H]1(CO)C[C@H](N)[C@H](CO)[C@H]1CO

Computed Properties

• Exact Mass: 175.121
• Monoisotopic Mass: 175.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7A^2